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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-5-fluorobenzonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. This guide provides a

comprehensive overview of the known physical characteristics of 3-Bromo-5-
fluorobenzonitrile, a halogenated benzonitrile derivative.

Core Physical and Chemical Properties
3-Bromo-5-fluorobenzonitrile is a solid organic compound with the molecular formula

C₇H₃BrFN.[1][2] Its structure incorporates a benzene ring substituted with a bromine atom, a

fluorine atom, and a nitrile group. This combination of functional groups influences its physical

properties and reactivity.

Summary of Physical Data
The following table summarizes the key physical properties of 3-Bromo-5-fluorobenzonitrile
gathered from various chemical suppliers and databases. It is important to note that some of

these values are predicted through computational models and may vary slightly from

experimentally determined values.
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Property Value Source

Molecular Formula C₇H₃BrFN [1][3][4]

Molecular Weight 200.01 g/mol - 200.02 g/mol [2][3][4]

CAS Number 179898-34-1 [3][5][6]

Appearance

White to pale yellow or pale

cream crystals, powder, or

fused solid.[5]

[5]

Melting Point 42.0 °C to 48.0 °C [3][4][5][6][7]

Boiling Point 218.7 ± 20.0 °C (Predicted) [4][6]

Density 1.69 ± 0.1 g/cm³ (Predicted) [4][6]

Solubility Soluble in Methanol.[6] [6]

Flash Point 86.1 ± 21.8 °C [4]

Refractive Index 1.578 (Predicted) [4]

XLogP3 2.4 [1][4]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not extensively published in peer-reviewed literature. The data available is

typically generated by chemical manufacturers and suppliers. However, the following are

standard methodologies that would be employed for such characterizations.

Melting Point Determination
The melting point of a solid crystalline substance like 3-Bromo-5-fluorobenzonitrile is a key

indicator of its purity. A common and standard method for its determination is the capillary

melting point method.

Methodology:
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A small, finely powdered sample of the compound is packed into a thin-walled capillary tube,

sealed at one end.

The capillary tube is placed in a melting point apparatus, which contains a heated block or oil

bath and a thermometer or a digital temperature sensor.

The sample is heated at a slow, controlled rate.

The temperature at which the substance first begins to melt (the first appearance of liquid)

and the temperature at which the entire sample has liquefied are recorded. This range is

reported as the melting point. For pure substances, this range is typically narrow.

Boiling Point Determination
As the boiling point for 3-Bromo-5-fluorobenzonitrile is predicted to be above 200 °C, its

determination would require specific laboratory setups to achieve and safely handle such

temperatures. A common method is distillation.

Methodology:

The compound is placed in a distillation flask fitted with a condenser and a thermometer.

The flask is heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the liquid boils and its vapor is in

equilibrium with the liquid, observed as a stable temperature reading on the thermometer

during distillation.

Solubility Assessment
A qualitative or semi-quantitative assessment of solubility is typically performed to understand

the compound's behavior in various solvents.

Methodology:

A small, measured amount of 3-Bromo-5-fluorobenzonitrile is added to a test tube

containing a specific volume of a solvent (e.g., methanol, water, DMSO).
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The mixture is agitated (e.g., by vortexing) at a controlled temperature (often room

temperature).

The solubility is observed and can be expressed qualitatively (e.g., soluble, sparingly

soluble, insoluble) or quantitatively by determining the concentration of the saturated

solution.

Logical Relationships of 3-Bromo-5-
fluorobenzonitrile
The following diagram illustrates the logical connections between the compound's name, its

structural representation (SMILES), and its primary chemical identifiers.

Logical Relationship of 3-Bromo-5-fluorobenzonitrile Identifiers

3-Bromo-5-fluorobenzonitrile

SMILES: C1=C(C=C(C=C1F)Br)C#N
Structure

Formula: C₇H₃BrFN
Composition

CAS: 179898-34-1

Registry No.
MW: ~200.01 g/mol

Calculated From

Click to download full resolution via product page

Caption: Chemical identifiers for 3-Bromo-5-fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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